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Compound of Interest

Compound Name: L-Leucinol

Cat. No.: B1674794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

L-Leucinol (CAS: 7533-40-6). Adherence to these guidelines is critical for ensuring personnel

safety and maintaining a secure laboratory environment.

Hazard Identification and Physical Properties
L-Leucinol is a chemical that requires careful handling due to its potential hazards. It is

classified as causing skin and eye irritation, and may cause respiratory irritation.[1][2] Some

safety data sheets classify it more severely, stating it can cause severe skin burns and eye

damage.[3] It is also a combustible liquid.[3]

A summary of its key properties is provided below.
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Property Value

GHS Hazard Statements H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Molecular Formula C₆H₁₅NO

Molecular Weight 117.19 g/mol [1]

Appearance
White crystal or Clear colorless to slightly yellow

liquid[4][5]

Density 0.917 g/mL at 25°C[6]

Boiling Point 208-210°C[6]

Flash Point ~90°C (195°F)[7]

Storage Temperature
2-8°C in a dry, cool, well-ventilated place under

an inert atmosphere[3]

Personal Protective Equipment (PPE) and Safety
Measures
A thorough risk assessment should be conducted before handling L-Leucinol. The hierarchy of

controls should be applied to minimize exposure, with PPE being the final line of defense.
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Hierarchy of Hazard Controls

Elimination / Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood)

More
Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Last line of defense)

Less
Effective
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L-Leucinol Handling & Disposal Workflow

1. Preparation
- Review SDS
- Don full PPE

- Verify fume hood function

2. Handling & Use
- Work in fume hood

- Avoid inhalation/contact
- Keep away from ignition sources

Spill Response
(See Emergency Protocol)

3. Decontamination
- Clean work area

- Decontaminate equipment

4. Waste Collection
- Segregate waste

- Use labeled, sealed containers

5. Disposal
- Follow institutional & local regulations

- Arrange for chemical waste pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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